Cas no 648899-00-7 (1-Naphthalenesulfonamide, 5-amino-N-(2-phenylethyl)-)

• Product Name: 1-Naphthalenesulfonamide, 5-amino-N-(2-phenylethyl)-
• CAS No: 648899-00-7
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 413108
• PubChem ID: 22932565
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, 5-amino-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-amino-N-(2-phenylethyl)-
• 5-amino-N-(2-phenylethyl)naphthalene-1-sulfonamide
• DTXSID40629017
• CHEMBL5028701
• 648899-00-7
• SCHEMBL4441217

• Inchi： 1S/C18H18N2O2S/c19-17-10-4-9-16-15(17)8-5-11-18(16)23(21,22)20-13-12-14-6-2-1-3-7-14/h1-11,20H,12-13,19H2
• InChI Key： MXVWNBPOPMMQKF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.10904
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19